Cas no 1202-81-9 (4-phenyloxane-4-carbonitrile)

• Product Name: 4-phenyloxane-4-carbonitrile
• CAS No: 1202-81-9
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD00085697
• CID: 198179
• PubChem ID: 222960
• Update Time: 2025-10-29

4-phenyloxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carbonitrile,tetrahydro-4-phenyl-
• 4-phenyloxane-4-carbonitrile
• 4-Phenyltetrahydro-2H-pyran-4-carbonitrile
• tetrahydro-4-phenyl-2H-Pyran-4-carbonitrile
• 4-Cyano-4-phenyl-tetrahydro-pyran
• 4-Phenyl-4-cyanotetrahydropyran
• 4-Phenyl-4-cyan-tetrahydropyran
• 4-Phenyl-tetrahydro-pyran-4-carbonitril
• 4-phenyl-tetrahydro-pyran-4-carbonitrile
• AC1L5C72
• AC1Q4QZG
• AC1Q4RMJ
• CTK4B1784
• NSC10064
• SureCN626037
• NSC-10064
• MFCD00085697
• DTXSID20152732
• 1202-81-9
• SCHEMBL626037
• NSC 10064
• QKW38UL68A
• AKOS002269451
• JQZWMLYXWOBPCV-UHFFFAOYSA-N
• AS-39417
• 4-phenyltetrahydropyran-4-carbonitrile
• Z361882916
• CS-0206741
• F3375-2871
• 4-cyano-4-phenyltetrahydropyran
• J-004301
• 2H-Pyran-4-carbonitrile, tetrahydro-4-phenyl-
• EN300-37310
• XH1122
• DB-372088

• MDL： MFCD00085697
• Inchi： 1S/C12H13NO/c13-10-12(6-8-14-9-7-12)11-4-2-1-3-5-11/h1-5H,6-9H2
• InChI Key： JQZWMLYXWOBPCV-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02
• LogP: 2.25838

Additional information on 4-phenyloxane-4-carbonitrile

Introduction to 4-phenyloxane-4-carbonitrile (CAS No. 1202-81-9)

4-phenyloxane-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1202-81-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic nitrile derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound consists of a phenyl ring fused with an oxane ring, with a nitrile group (-CN) substituent at the 4-position, making it a versatile scaffold for further chemical modifications.

The molecular structure of 4-phenyloxane-4-carbonitrile contributes to its distinct electronic and steric characteristics. The presence of the nitrile group introduces a polar, highly electronegative site, which can participate in hydrogen bonding and coordinate with metal ions, enhancing its utility in catalytic processes. Additionally, the oxane ring provides a rigid, cyclic framework that can influence the conformation and reactivity of attached functional groups. These features make it an attractive building block for designing novel molecules with tailored biological activities.

In recent years, there has been growing interest in 4-phenyloxane-4-carbonitrile as a precursor for developing pharmacologically active agents. Its structural motif is reminiscent of several natural products and drug candidates that exhibit significant therapeutic potential. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The nitrile group can be further functionalized into amides, carboxylic acids, or other pharmacophores, expanding its synthetic utility.

One of the most compelling aspects of 4-phenyloxane-4-carbonitrile is its role in medicinal chemistry research. The compound’s ability to serve as a scaffold for structure-activity relationship (SAR) studies has been leveraged to identify lead compounds with improved efficacy and reduced toxicity. Recent studies have demonstrated its application in developing small-molecule inhibitors targeting specific enzymes involved in metabolic pathways. These inhibitors hold promise for treating metabolic disorders such as diabetes and obesity by modulating key regulatory proteins.

The synthesis of 4-phenyloxane-4-carbonitrile typically involves multi-step organic transformations starting from readily available aromatic precursors. Common synthetic routes include cyclization reactions followed by nitrile formation. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and energy consumption. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the phenyl-oxane core with high selectivity and yield.

From a computational chemistry perspective, 4-phenyloxane-4-carbonitrile has been extensively studied to understand its molecular interactions and reactivity. Molecular modeling techniques have revealed insights into how this compound binds to biological targets such as enzymes and receptors. These insights are invaluable for rational drug design, allowing researchers to optimize the compound’s affinity and selectivity for therapeutic applications. Additionally, computational methods have been used to predict potential side effects and metabolic pathways, ensuring safer drug development.

The pharmaceutical industry has shown particular interest in 4-phenyloxane-4-carbonitrile due to its potential as an antiviral agent. Preliminary studies suggest that derivatives of this compound can interfere with viral replication by inhibiting key enzymes or disrupting viral protein assembly. The nitrile group’s ability to form hydrogen bonds with biological targets makes it an effective moiety for designing molecules that can interact specifically with viral components. This area of research is especially relevant in the context of emerging infectious diseases where rapid development of antiviral drugs is critical.

Another promising application of 4-phenyloxane-4-carbonitrile lies in materials science. Its unique structural features make it a candidate for developing advanced polymers and coatings with enhanced mechanical properties or chemical resistance. Researchers have explored incorporating this compound into polymer backbones to create materials that exhibit improved stability under extreme conditions. Such materials could find applications in aerospace, automotive industries, and electronics where durability is paramount.

In conclusion, 4-phenyloxane-4-carbonitrile (CAS No. 1202-81-9) is a multifaceted compound with broad utility across multiple scientific disciplines. Its role in pharmaceutical research as a scaffold for drug development underscores its importance in modern medicinal chemistry. Furthermore, its potential applications in materials science highlight its versatility beyond traditional chemical applications. As research continues to uncover new possibilities for this compound, 4-phenyloxane-4-carbonitrile is poised to remain at the forefront of scientific innovation.